Cas no 1261970-86-8 (3-(3-Fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid
• CAS No: 1261970-86-8
• MF: C₁₆H₁₃FO₅
• MW: 304.269828557968
• MDL: MFCD18322140
• CID: 2766772
• PubChem ID: 53227970
• Update Time: 2025-04-21

3-(3-Fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-FLUORO-4-METHOXYCARBONYLPHENYL)-5-METHOXYBENZOIC ACID
• 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%
• 3'-Fluoro-5-methoxy-4'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID50691503
• MFCD18322140
• 1261970-86-8
• 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid

• MDL： MFCD18322140
• Inchi： 1S/C16H13FO5/c1-21-12-6-10(5-11(7-12)15(18)19)9-3-4-13(14(17)8-9)16(20)22-2/h3-8H,1-2H3,(H,18,19)
• InChI Key： KWBIBUAJZYLVOQ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 304.07470167Da
• Monoisotopic Mass: 304.07470167Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.8Ų